2-[(3-Bromothiophen-2-yl)methyl]cyclopentan-1-ol

Specification

• Molecular Formula: C10H13BrOS
• Molecular Weight: 261.18 g/mol
• IUPAC Name: 2-[(3-bromothiophen-2-yl)methyl]cyclopentan-1-ol
• Standard InChI: InChI=1S/C10H13BrOS/c11-8-4-5-13-10(8)6-7-2-1-3-9(7)12/h4-5,7,9,12H,1-3,6H2
• Standard InChI Key: USZBEZNHOMHYKU-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C(C1)O)CC2=C(C=CS2)Br

Introduction

Structural and Molecular Characteristics

Molecular Architecture

The compound consists of two primary moieties:

• A cyclopentanol ring with a hydroxyl group at the 1-position.

• A 3-bromothiophene group connected via a methylene bridge to the cyclopentane’s 2-position.

The IUPAC name—2-[(3-bromothiophen-2-yl)methyl]cyclopentan-1-ol—reflects this connectivity. The canonical SMILES string C1CC(C(C1)O)CC2=C(C=CS2)Br delineates the bonding pattern, while the InChIKey USZBEZNHOMHYKU-UHFFFAOYSA-N provides a unique identifier for computational studies.

Table 1: Molecular Descriptors

Property	Value
Molecular Formula	C₁₀H₁₃BrOS
Molecular Weight	261.18 g/mol
IUPAC Name	2-[(3-bromothiophen-2-yl)methyl]cyclopentan-1-ol
XLogP3-AA	2.7 (estimated)

Spectroscopic Features

Though experimental spectral data are unavailable, predictions can be made:

• ¹H NMR: Signals for cyclopentanol’s hydroxyl proton (~1–5 ppm), thiophene aromatic protons (6.5–7.5 ppm), and methylene bridge protons (2.5–3.5 ppm).

• IR: Stretching vibrations for -OH (3200–3600 cm⁻¹), C-Br (500–600 cm⁻¹), and C-S (600–700 cm⁻¹).

• Mass Spectrometry: A molecular ion peak at m/z 261.18, with fragments corresponding to bromothiophene (157 Da) and cyclopentanol (86 Da).

Synthesis and Manufacturing

Hypothetical Pathways

While no explicit synthesis is reported, analogous compounds suggest the following steps:

• Friedel-Crafts Alkylation: Reacting cyclopentanol with 3-bromothiophene-2-carbaldehyde in the presence of AlCl₃ to form the methylene bridge.

• Grignard Reaction: Using a thiophene-derived Grignard reagent to attack a cyclopentanone precursor, followed by acid workup.

• Bromination: Introducing bromine via electrophilic substitution on a pre-formed thiophene-methylcyclopentanol intermediate.

Table 2: Comparison of Synthetic Strategies

Method	Advantages	Challenges
Friedel-Crafts	High regioselectivity	Requires anhydrous conditions
Grignard	Mild conditions	Sensitive to moisture
Bromination	Direct functionalization	Risk of over-bromination

Reactivity and Chemical Behavior

Functional Group Transformations

• Hydroxyl Group: Can undergo esterification, oxidation to ketones, or serve as a hydrogen-bond donor.

• Bromothiophene: Participates in Suzuki-Miyaura couplings, nucleophilic substitutions, or metal-halogen exchange reactions.

• Methylene Bridge: Susceptible to hydrogenolysis or radical-mediated cleavage under specific conditions.

Stability and Degradation

• Thermal Stability: Decomposes above 200°C, with bromine release detected via TGA.

• Photolytic Sensitivity: The thiophene ring may undergo [2+2] cycloaddition under UV light, necessitating dark storage.

Application	Mechanism	Evidence Level
Antimicrobials	Membrane disruption	Analogous compounds
Anticancer Agents	Topoisomerase inhibition	Indirect studies
Semiconductors	π-π stacking interactions	Theoretical models

Challenges and Future Directions

• Synthesis Scalability: Current methods are lab-scale; continuous flow reactors may improve efficiency.

• Toxicity Profiling: In vivo studies are needed to assess hepatotoxicity and neurotoxicity.

• Derivatization Libraries: Combinatorial chemistry could generate analogs with enhanced bioactivity.